1. Home
  2. Product
  3. Main Products
  4. 2-(7-Methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide
2-(7-Methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide 2-(7-Methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide
Brand Name: Vulcanchem
CAS No.: 329227-52-3
VCID: VC0382822
InChI: InChI=1S/C13H15N3O2S/c1-7-2-3-8-9(4-7)19-12-11(8)13(18)16(6-15-12)5-10(14)17/h6-7H,2-5H2,1H3,(H2,14,17)
SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C=N3)CC(=O)N
Molecular Formula: C13H15N3O2S
Molecular Weight: 277.34g/mol

2-(7-Methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

CAS No.: 329227-52-3

Main Products

VCID: VC0382822

Molecular Formula: C13H15N3O2S

Molecular Weight: 277.34g/mol

2-(7-Methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide - 329227-52-3

CAS No. 329227-52-3
Product Name 2-(7-Methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide
Molecular Formula C13H15N3O2S
Molecular Weight 277.34g/mol
IUPAC Name 2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide
Standard InChI InChI=1S/C13H15N3O2S/c1-7-2-3-8-9(4-7)19-12-11(8)13(18)16(6-15-12)5-10(14)17/h6-7H,2-5H2,1H3,(H2,14,17)
Standard InChIKey WFGMTBFGSZDORO-UHFFFAOYSA-N
SMILES CC1CCC2=C(C1)SC3=C2C(=O)N(C=N3)CC(=O)N
Canonical SMILES CC1CCC2=C(C1)SC3=C2C(=O)N(C=N3)CC(=O)N
PubChem Compound 2790507
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19